molecular formula C20H19BrN4O2 B11141314 2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide

2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide

Cat. No.: B11141314
M. Wt: 427.3 g/mol
InChI Key: MHMZJLPOHFJINJ-UHFFFAOYSA-N
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Description

2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(2-furyl)ethyl]acetamide: is a chemical compound with the following properties:

    CAS Number: 1955541-14-6

    Molecular Formula: CHBrNO

    Molecular Weight: 348.19 g/mol

Chemical Reactions Analysis

The compound likely undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions remain to be elucidated. Major products formed from these reactions would depend on the specific reaction pathways.

Scientific Research Applications

    Chemistry: It might serve as a building block for more complex molecules.

    Biology: It could be investigated for its interactions with biological targets.

    Medicine: Its pharmacological properties may be explored for therapeutic purposes.

    Industry: It might find applications in materials science or catalysis.

Mechanism of Action

The precise mechanism by which this compound exerts its effects remains unknown. Further research is needed to identify molecular targets and pathways involved.

Comparison with Similar Compounds

Unfortunately, I don’t have information on similar compounds at the moment. you can explore related structures in the same chemical class to highlight its uniqueness.

Properties

Molecular Formula

C20H19BrN4O2

Molecular Weight

427.3 g/mol

IUPAC Name

2-(8-bromo-2,4-dimethylpyrimido[1,2-b]indazol-3-yl)-N-[2-(furan-2-yl)ethyl]acetamide

InChI

InChI=1S/C20H19BrN4O2/c1-12-17(11-19(26)22-8-7-15-4-3-9-27-15)13(2)25-20(23-12)16-6-5-14(21)10-18(16)24-25/h3-6,9-10H,7-8,11H2,1-2H3,(H,22,26)

InChI Key

MHMZJLPOHFJINJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NC2=C3C=CC(=CC3=NN12)Br)C)CC(=O)NCCC4=CC=CO4

Origin of Product

United States

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